Cas no 1805007-48-0 (Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805007-48-0
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4811445
• Update Time: 2025-10-16

Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-16-9(15)3-6-2-8(10(12)13)14-5-7(6)4-11/h2,5,10H,3-4H2,1H3
• InChI Key： XAQDZQQTVLEDNO-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate

Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805007-48-0): An Overview of Its Properties and Applications

Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805007-48-0) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its pyridine core, which is substituted with a chloromethyl group, a difluoromethyl group, and an acetate ester. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and ability to form stable complexes with various metal ions. The presence of the chloromethyl group on the pyridine ring introduces reactivity and versatility, allowing for further functionalization through substitution reactions. The difluoromethyl group, on the other hand, adds fluorine atoms, which are known for their strong electronegativity and ability to influence the electronic properties of molecules. This combination of functional groups makes Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate a highly reactive and useful intermediate in synthetic chemistry.

In the pharmaceutical industry, Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate has been explored as a key intermediate in the synthesis of novel drugs. Recent studies have shown that compounds derived from this intermediate exhibit potent biological activities, including antiviral, antibacterial, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate demonstrated significant antiviral activity against several strains of influenza virus. Another study in the European Journal of Medicinal Chemistry highlighted the potential of these derivatives as inhibitors of bacterial growth, making them promising candidates for the development of new antibiotics.

In addition to its pharmaceutical applications, Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate has also found use in the agrochemical industry. The compound's unique structure and reactivity make it an excellent starting material for the synthesis of pesticides and herbicides. Research published in Pesticide Biochemistry and Physiology has shown that derivatives of this compound exhibit strong herbicidal activity against various weed species, while maintaining low toxicity to non-target organisms. This makes Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate a valuable intermediate in the development of environmentally friendly agrochemicals.

The synthesis of Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate typically involves several steps, including the formation of the pyridine core, introduction of the chloromethyl and difluoromethyl groups, and esterification to form the acetate ester. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. For instance, a study published in Organic Letters described a novel one-pot synthesis method that significantly reduces reaction time and improves yield compared to traditional multi-step approaches.

The physical properties of Methyl 5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate are also noteworthy. It is a colorless liquid at room temperature with a molecular weight of approximately 237 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle and process in laboratory settings. Its stability under various conditions has been extensively studied, with results indicating that it remains stable at room temperature but may degrade when exposed to high temperatures or strong acids or bases.

From an environmental perspective, Methyl 5-(chloromethyl)-2-(difluoromethy l)pyridine-4-acetate has been evaluated for its potential impact on ecosystems. Studies have shown that while it is not inherently toxic to aquatic organisms at low concentrations, proper handling and disposal practices should be followed to minimize any potential risks. The compound's biodegradability has also been investigated, with results indicating that it can be broken down by microorganisms under aerobic conditions.

In conclusion, Methyl 5-(chlorometh yl)-2-(difluor ometh yl)pyri dine-4-aceta te (CAS No. 1805007-48-0) is a multifaceted compound with significant potential applications in both pharmaceutical and agrochemical industries. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of novel drugs and agrochemicals. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry.